molecular formula C13H13NO2 B8768965 (4-methoxyphenyl)(1-methyl-1H-pyrrol-2-yl)Methanone CAS No. 35421-09-1

(4-methoxyphenyl)(1-methyl-1H-pyrrol-2-yl)Methanone

Cat. No.: B8768965
CAS No.: 35421-09-1
M. Wt: 215.25 g/mol
InChI Key: HXAHJRYQBVRSCJ-UHFFFAOYSA-N
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Description

(4-methoxyphenyl)(1-methyl-1H-pyrrol-2-yl)Methanone is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

35421-09-1

Molecular Formula

C13H13NO2

Molecular Weight

215.25 g/mol

IUPAC Name

(4-methoxyphenyl)-(1-methylpyrrol-2-yl)methanone

InChI

InChI=1S/C13H13NO2/c1-14-9-3-4-12(14)13(15)10-5-7-11(16-2)8-6-10/h3-9H,1-2H3

InChI Key

HXAHJRYQBVRSCJ-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC=C1C(=O)C2=CC=C(C=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5 g (0.06 mole) N-methylpyrrole and 13.3 g (0.078 mole) of 4-methoxybenzoyl chloride in 50 mL of dry toluene was heated under reflux overnight with an argon stream bubbling through the reaction mixture. After cooling, 40 mL of 20% 3-dimethylaminopropylamine in H2O was added and the mixture stirred for 45 minutes. Diethyl ether was added and the organic solution was washed with 1N HCl, NaHCO3, water, brine and dried (MgSO4). The solvent was evaporated in vacuo and the residue recrystallized from ethanol to give 3.68 g of product: mp. 66-68° C.; mass spectrum (CH4-Cl) m/z=216 (M+1); NMR (CDCl3) d 7.85 (d, 2H); 6.9-7.1 (d,s, 3H); 6.7 (d, 1H); 6.15 (d, 1H); 4.1 (s, 3H); 3.9 (s, 3H). Anal Calcd for C13H13NO2: C, 72.54; H, 6.09; N, 6.51. Found: C, 72.59; H, 6.06; N. 6.43.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
13.3 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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